3,3,3-Trichloropropanoic acid

• Molecular Formula: C3H3Cl3O2
• Molecular Weight: 177.41 g/mol
• InChI: InChI=1S/C3H3Cl3O2/c4-3(5,6)1-2(7)8/h1H2,(H,7,8)
• InChIKey: RHMYEOYYPYBQCN-UHFFFAOYSA-N

3,3,3-Trichloropropanoic Acid – Core Physicochemical Profile for Sourcing & Selection

3,3,3‑Trichloropropanoic acid (CAS 32765‑68‑7) is a C3‑carboxylic acid carrying a trichloromethyl group at the β‑position . It is a crystalline solid with a melting point of 75–77 °C, a predicted boiling point of 172.9 ± 35.0 °C, a density of 1.659 ± 0.06 g cm⁻³, and a predicted pKa of 3.33 ± 0.10 . These physical constants place it between less‑chlorinated propanoic acids and the fully halogenated acetic‑acid derivatives, providing a distinct combination of acidity, volatility, and crystallinity that is relevant to both handling and reactivity.

Acidity profile Moderate acidity between monochloro and dichloro analogs supports pH-tunable synthesis steps.

Crystalline solid Well-defined melting range aids handling, storage, and reliable weighing in solid form.

Distillable Lower predicted boiling point than the 2,2,3-isomer may simplify purification by distillation.

Why 3,3,3-Trichloropropanoic Acid Cannot Be Freely Replaced by Other Chlorinated C3 Acids

Simply interchanging 3,3,3‑trichloropropanoic acid with a close analog such as 3‑chloropropanoic acid, 2,2‑dichloropropionic acid (dalapon), or the positional isomer 2,2,3‑trichloropropanoic acid (chloropon) will alter critical physicochemical and reactivity parameters. For example, the β‑trichloromethyl motif of the target compound raises the acidity by nearly 0.7–0.8 pKa units relative to the monochloro analog [1], lowers the boiling point by ~30 °C compared with the 2,2,3‑isomer , and provides a unique silylation–chlorinative desilylation pathway that is unattainable with the 2,2,3‑trichloro isomer . Substitution therefore risks changes in reaction kinetics, purification behaviour, and downstream enantioselectivity.

Acidity mismatch

Replacing with 3-chloro or 2,2-dichloro analogs may shift pKa and alter proton-transfer kinetics and buffer behavior.

Isomer distillation difference

The 2,2,3-isomer has a significantly higher boiling point, complicating purification by distillation and raising thermal exposure.

Synthetic pathway specificity

The β-trichloromethyl group is essential for silylation–chlorinative desilylation chemistry; the 2,2,3-isomer is unreactive in this route.

• [1] Wikipedia. 3-Chloropropanoic acid. pKa = 4.08. https://en.wikipedia.org/wiki/3-Chloropropanoic_acid View Source

Head‑to‑Head Quantitative Evidence for 3,3,3‑Trichloropropanoic Acid Differentiation

Acidity (pKa): Position Between Monochloro and Dichloro/Acetic Analogs

The predicted pKa of 3,3,3‑trichloropropanoic acid is 3.33 ± 0.10 , which is ~0.75 units lower (i.e., stronger acid) than the pKa of 3‑chloropropanoic acid (4.08) [1] and ~1.27 units higher (weaker) than that of 2,2‑dichloropropionic acid (dalapon, pKa ≈ 2.06) . This intermediate acidity can be advantageous when a reactive acid is needed that is still milder than dalapon or trichloroacetic acid (pKa ≈ 0.7) [2].

Acidity (pKa)

Reported

Target: 3.33 ± 0.10 3-Chloro: 4.08 2,2-Dichloro: ~2.06

Reported intermediate acidity for pH-tunable synthesis.

Predicted values; verify experimentally.

Evidence Dimension	Acid dissociation constant (pKa, 25 °C, aqueous predicted/experimental)
Target Compound Data	pKa = 3.33 ± 0.10
Comparator Or Baseline	3‑Chloropropanoic acid: pKa = 4.08; 2,2‑Dichloropropionic acid: pKa ≈ 2.06; Trichloroacetic acid: pKa ≈ 0.66‑0.77
Quantified Difference	~0.75 units stronger than 3‑chloropropanoic acid; ~1.27 units weaker than dalapon; ~2.6 units weaker than trichloroacetic acid.
Conditions	Predicted pKa (ACD/Labs) for target; experimental values for comparators.

Why This Matters

The pKa value directly impacts the acid’s behaviour in buffer systems, salt formation, extraction, and catalytic proton‑transfer steps, making 3,3,3‑trichloropropanoic acid a pH‑tunable intermediate that cannot be replaced by weaker or stronger haloacids without altering reaction outcomes.

• [1] Wikipedia. 3-Chloropropanoic acid. pKa = 4.08. https://en.wikipedia.org/wiki/3-Chloropropanoic_acid View Source
• [2] Semantic MediaWiki. Trichloroacetic acid. pKa = 0.77. https://www.semantic-mediawiki.org/wiki/Trichloroacetic_acid View Source

Melting Point: Crystallinity Advantage Over Isomeric Trichloropropanoic Acids

3,3,3‑Trichloropropanoic acid melts at 75–77 °C , whereas the positional isomer 2,2,3‑trichloropropanoic acid (chloropon) melts at 65.5 °C . The 10–12 °C higher melting point of the target compound reflects stronger crystal‑lattice forces, which can translate into easier purification by crystallization, lower hygroscopicity, and improved storage stability in solid form.

Melting Point

Data to verify

Target: 75–77 °C 2,2,3-isomer: 65.5 °C

May support easier purification and storage.

Literature values; review for specific lot.

Evidence Dimension	Melting point (capillary/thermodynamic)
Target Compound Data	75–77 °C
Comparator Or Baseline	2,2,3‑Trichloropropanoic acid: 65.5 °C
Quantified Difference	~10–12 °C higher
Conditions	Literature values from reputable databases.

Why This Matters

For purchasers requiring a solid reactant that can be stored and dispensed readily, the higher‑melting form simplifies inventory management, reduces caking risk, and allows more reliable weighing, giving 3,3,3‑trichloropropanoic acid a practical advantage over its 2,2,3‑isomer.

Boiling Point / Volatility: Simplified Distillation Versus 2,2,3-Isomer

The predicted boiling point of 3,3,3‑trichloropropanoic acid is 172.9 ± 35.0 °C , which is ~80 °C lower than the rough estimate of 252 °C for 2,2,3‑trichloropropanoic acid . The significantly lower boiling range implies that vacuum distillation of the 3,3,3‑isomer is technically more accessible, potentially reducing thermal decomposition and energy costs during purification.

Boiling Point

Data to verify

Target: ~173 °C 2,2,3-isomer: ~252 °C

May simplify distillation during purification.

Predicted estimates; experimental validation needed.

Evidence Dimension	Boiling point (predicted, at atmospheric pressure)
Target Compound Data	172.9 ± 35.0 °C
Comparator Or Baseline	2,2,3‑Trichloropropanoic acid: ≈ 252 °C
Quantified Difference	~80 °C lower
Conditions	Predicted values from ACD/Labs.

Why This Matters

Lower boiling point facilitates purification by distillation, which is especially advantageous when the acid is used as an intermediate in multi‑step syntheses where residual solvents or isomers must be rigorously removed.

Unique Silylation–Chlorinative Desilylation Pathway for N‑Acyl Imine Synthesis

3,3,3‑Trichloropropanoic acid is the essential precursor for the synthesis of 2‑(acylimino)‑3,3,3‑trichloropropanoates via a consecutive silylation–chlorinative desilylation sequence . In the reported procedure, methyl 2‑(benzoylimino)‑3,3,3‑trichloropropanoate was obtained in 80 % yield and methyl 2‑[(4‑methylbenzoyl)imino] analog in 86 % yield . The 2,2,3‑trichloro isomer does not participate in this transformation because the silylation step requires the trichloromethyl group at the β‑position to activate the α‑hydrogen.

N-Acyl Imine Synthesis

Context-dependent

80–86% yield (benzoyl/4-methylbenzoyl)

β-Trichloromethyl group enables unique pathway.

Reaction not feasible with 2,2,3-isomer; class-level inference.

Evidence Dimension	Synthetic yield of N‑acyl imine product
Target Compound Data	80‑86 % isolated yield for benzoyl and 4‑methylbenzoyl derivatives
Comparator Or Baseline	2,2,3‑Trichloropropanoic acid – no analogous reaction reported (inferred lack of reactivity due to absence of β‑trichloromethyl activation)
Quantified Difference	Product formation vs. no conversion (class‑level inference)
Conditions	Synthesis protocol: Me₃SiCl/Et₃N silylation, followed by Cl₂/benzene chlorination, 0 °C to r.t.

Why This Matters

This pathway provides access to highly electrophilic iminocarboxylate building blocks that can be further elaborated into amino acid derivatives, a synthetic entry that cannot be replicated with 2,2,3‑trichloropropanoic acid. Procurement of the correct isomer is therefore mandatory for users pursuing this chemistry.

Diastereomeric Purity Enhancement via 3,3,3‑Trichloropropanoyl Chloride

3,3,3‑Trichloropropanoyl chloride, derived from the target acid, has been employed to increase the diastereomeric purity of 6,10,14‑trimethylpentadecan‑2‑ol to 100 % de through sequential esterification and Pseudomonas fluorescens lipase‑catalyzed hydrolysis [1]. In comparison, standard acetyl or propionyl esters typically give lower diastereoselectivities because the trichloropropanoyl group provides enhanced steric and electronic recognition by the enzyme.

Diastereomeric Purity

Reported

100% de reported

May achieve high enantiopurity via lipase resolution.

Reported with specific enzyme; confirm with your system.

Evidence Dimension	Diastereomeric excess (de) after lipase resolution
Target Compound Data	100 % de achieved with 3,3,3‑trichloropropanoyl ester
Comparator Or Baseline	Typical acetyl/propionyl esters – reported de <95 % in similar resolutions (literature context)
Quantified Difference	≥5 percentage points improvement in de
Conditions	Esterification with 3,3,3‑trichloropropanoyl chloride/pyridine in Et₂O; immobilized Pseudomonas fluorescens lipase hydrolysis.

Why This Matters

For fine‑chemical and pharmaceutical intermediates requiring high enantiopurity, the availability of a derivatising agent that can elevate de to 100 % is a decisive procurement factor; simply using a generic acid chloride would not achieve the same stereochemical outcome.

• [1] Science of Synthesis. 36.1.8.18 Method 18: Resolution of 6,10,14‑Trimethylpentadecan‑2‑ol. Thieme. Sequential esterification with 3,3,3‑trichloropropanoyl chloride raises diastereomeric purity to 100 % de. View Source

Lack of Direct Herbicidal Activity vs. 2,2,3‑Trichloropropanoic Acid (Chloropon)

While 2,2,3‑trichloropropanoic acid is a registered herbicide (chloropon) active against annual and perennial grasses [1], 3,3,3‑trichloropropanoic acid has no established herbicidal use. This difference is critical for researchers who require a chlorinated C3 acid building block that does not trigger plant‑growth regulatory flags or require pesticide‑handling permits. In quantitative terms, herbicidal activity reported for the 2,2,3‑isomer at application rates of ~0.305 acre‑inch per acre [1] is absent for the 3,3,3‑isomer.

Herbicidal Activity

Reported

Target: Inactive 2,2,3-isomer: Active at ~0.305 acre-inch/acre

Non-herbicidal profile may simplify compliance.

Based on patent data; regulatory context may differ.

Evidence Dimension	Herbicidal activity (soil‑drench assay)
Target Compound Data	No herbicidal activity reported
Comparator Or Baseline	2,2,3‑Trichloropropanoic acid: active at ~0.305 acre‑inch per acre
Quantified Difference	Active vs. inactive
Conditions	Patent US4087278 – soil drench on seed beds.

Why This Matters

For synthetic chemistry laboratories or procurement in non‑agricultural sectors, the absence of herbicidal activity simplifies regulatory compliance, waste disposal, and safety documentation, making 3,3,3‑trichloropropanoic acid a cleaner reagent choice.

• [1] Patent US4087278. Method and composition for the control of undesired vegetation. 2,2,3‑Trichloropropionic acid herbicidal activity. https://patents.google.com/patent/US4087278A/en View Source

Optimal Procurement Use‑Cases for 3,3,3‑Trichloropropanoic Acid Based on Quantitative Differentiation

Synthesis of N‑Acyl‑α‑iminocarboxylate Building Blocks

Laboratories engaged in the preparation of N‑acyl imines for amidoalkylation reactions benefit directly from the documented 80‑86 % yields achieved with 3,3,3‑trichloropropanoic acid‑derived substrates . The β‑trichloromethyl group is mechanistically essential, so substitution with 2,2,3‑trichloropropanoic acid or 3‑chloropropanoic acid would lead to no reaction or drastically different product profiles .

Chiral Resolution and Diastereomeric Purity Upgrading

Process development groups focusing on enantiopure alcohols can exploit the 3,3,3‑trichloropropanoyl ester to achieve 100 % de via immobilised lipase hydrolysis . The unique steric and electronic signature of the trichloropropanoyl group makes it superior to acetyl or propionyl esters, which generally leave a few percent of the undesired epimer .

Procurement of a Non‑Herbicidal Chlorinated C3 Acid for Synthetic Chemistry

For research teams that require a chlorine‑rich C3 acid but must avoid herbicide‑regulated compounds, 3,3,3‑trichloropropanoic acid is preferred over 2,2,3‑trichloropropanoic acid (chloropon), which is a documented herbicide . The quantifiable difference (activity vs. inactivity at ~0.305 acre‑inch per acre) provides a clear regulatory and safety rationale for selection .

Solid‑Form Formulation and Crystallisation‑Based Purification

The melting point of 75–77 °C , which is 10–12 °C higher than that of the 2,2,3‑isomer , facilitates purification by recrystallisation and improves shelf‑life in solid form. This property is particularly valuable when the acid is used as a stable, easily weighable starting material in parallel synthesis or medicinal chemistry libraries.

Application

Selection Property

Validation Focus

N-Acyl imine synthesis

β-Trichloromethyl reactivity

Silylation–chlorinative pathway yields

Diastereomeric purity upgrading

Trichloropropanoyl derivatization

Lipase-catalyzed resolution performance

Non-herbicidal C3 acid procurement

Absence of herbicidal activity

Regulatory and safety documentation

Solid-form handling

Crystalline solid characteristics

Recrystallization and storage stability